Cas no 1288998-92-4 (5-Bromo-2-(trifluoromethyl)benzaldehyde)

5-Bromo-2-(trifluoromethyl)benzaldehyde structure
1288998-92-4 structure
Product Name:5-Bromo-2-(trifluoromethyl)benzaldehyde
CAS No:1288998-92-4
MF:C8H4BrF3O
MW:253.015972137451
MDL:MFCD28140566
CID:4586333
PubChem ID:99769951
Update Time:2024-11-06

5-Bromo-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(trifluoromethyl)benzaldehyde
    • MFCD28140566
    • EN300-8372182
    • AKOS037655500
    • Z2044752755
    • AT27561
    • 1288998-92-4
    • PS-11518
    • MDL: MFCD28140566
    • Inchi: 1S/C8H4BrF3O/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-4H
    • InChI Key: PXLIYMKVPSMSHH-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(Br)=CC=C1C(F)(F)F

Computed Properties

  • Exact Mass: 251.93976g/mol
  • Monoisotopic Mass: 251.93976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

5-Bromo-2-(trifluoromethyl)benzaldehyde Pricemore >>

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